Cas no 914260-21-2 (3-Piperidinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, ammonium salt (1:1))
914260-21-2 structure
Product Name:3-Piperidinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, ammonium salt (1:1)
CAS No:914260-21-2
MF:C11H23N3O4
MW:261.318022966385
CID:787698
Update Time:2023-11-18
3-Piperidinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, ammonium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-,monoammonium salt
- 5-tert-butoxycarbonylamino-piperidine-3-carboxylate
- Ammonium
- Ammonium; 5-tert-butoxycarbonylamino-piperidine-3-carboxylate
- CID 121006392
- 3-Piperidinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, ammonium salt (1:1)
-
- Inchi: 1S/C11H20N2O4.H3N/c1-11(2,3)17-10(16)13-8-4-7(9(14)15)5-12-6-8;/h7-8,12H,4-6H2,1-3H3,(H,13,16)(H,14,15);1H3
- InChI Key: KMJFOHMHLQSOBT-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC1CNCC(C(=O)[O-])C1)=O.[NH4+]
Computed Properties
- Exact Mass: 261.169
- Monoisotopic Mass: 261.169
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 293
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.5
3-Piperidinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, ammonium salt (1:1) Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
914260-21-2 (3-Piperidinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, ammonium salt (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk